4-(4-methoxyphenyl)-N-methyl-4-oxo-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide

• IUPAC Name: 4-(4-methoxyphenyl)-N-methyl-4-oxo-N-[1-(2-phenylethyl)piperidin-3-yl]butanamide
• InChI: InChI=1S/C25H32N2O3/c1-26(25(29)15-14-24(28)21-10-12-23(30-2)13-11-21)22-9-6-17-27(19-22)18-16-20-7-4-3-5-8-20/h3-5,7-8,10-13,22H,6,9,14-19H2,1-2H3
• InChI Key: FOMPIYRXAGQVCI-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCN(C1)CCC2=CC=CC=C2)C(=O)CCC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C25H32N2O3
• Molecular Weight: 408.5 g/mol

Description

4-(4-methoxyphenyl)-N-methyl-4-oxo-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide, also known as MMBO, is a synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MMBO belongs to the class of compounds known as piperidinyl-butyramides, which have been shown to possess a wide range of pharmacological activities, including analgesic, anti-inflammatory, and anti-cancer effects.

Mechanism of Action

The mechanism of action of 4-(4-methoxyphenyl)-N-methyl-4-oxo-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide is not fully understood, but studies have suggested that it may act by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival. This compound has also been shown to induce cell cycle arrest, preventing cancer cells from dividing and proliferating.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has also been shown to possess analgesic and anti-inflammatory properties. Studies have demonstrated that this compound can reduce pain and inflammation in animal models of arthritis and neuropathic pain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-(4-methoxyphenyl)-N-methyl-4-oxo-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide in lab experiments is its potent anti-cancer activity, which makes it a promising candidate for the development of new cancer therapies. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 4-(4-methoxyphenyl)-N-methyl-4-oxo-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide. One area of interest is in the development of new cancer therapies based on the compound. Researchers are also interested in exploring the analgesic and anti-inflammatory effects of this compound in greater detail, with the goal of developing new treatments for chronic pain and inflammatory disorders. Additionally, there is interest in developing new synthetic methods for the production of this compound, which could potentially improve its solubility and bioavailability.

Scientific Research Applications

4-(4-methoxyphenyl)-N-methyl-4-oxo-N-[1-(2-phenylethyl)-3-piperidinyl]butanamide has been extensively studied for its potential therapeutic applications in various fields of medicine. One of the most promising areas of research is in the treatment of cancer. Studies have shown that this compound exhibits potent anti-cancer activity against a wide range of cancer cell lines, including breast, lung, and colon cancer. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis, a process by which cells self-destruct.